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Compound of Interest

Compound Name: Esomeprazole magnesium salt

Cat. No.: B1139132

For Researchers, Scientists, and Drug Development Professionals

Introduction

Esomeprazole magnesium is the S-isomer of omeprazole, a proton pump inhibitor widely used
in the treatment of acid-related gastrointestinal disorders. The accurate determination of
magnesium content is a critical quality control parameter for this active pharmaceutical
ingredient (API). While compendial methods often specify atomic absorption spectrometry, a
simple, cost-effective, and equally reliable alternative is the complexometric titration with
ethylenediaminetetraacetic acid (EDTA).[1] This application note provides a detailed protocol
for the titrimetric determination of magnesium in esomeprazole magnesium, supported by
validation data.

The method is based on the formation of a stable, water-soluble complex between magnesium
ions (Mg?*) and EDTA at an alkaline pH.[1] The endpoint of the titration is detected using
Eriochrome Black T as an indicator, which changes color from wine-red to blue when all the
magnesium ions have been complexed by EDTA.

Experimental Protocols
Reagent Preparation

a. 0.1 M EDTA Solution:
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o Weigh approximately 37.2 g of disodium edetate (Na2zEDTA-2H20) and transfer it to a 1000
mL volumetric flask.

e Add about 800 mL of deionized water and stir until the solid is completely dissolved.

e Make up the volume to 1000 mL with deionized water and mix thoroughly.

o Standardize the solution against a primary standard zinc or calcium carbonate solution.
b. Ammonia-Ammonium Chloride Buffer (pH 10):

e Dissolve 5.4 g of ammonium chloride in 20 mL of deionized water.

e Add 20 mL of concentrated ammonium hydroxide solution.

e Dilute to 100 mL with deionized water.

c. Eriochrome Black T Indicator Solution:

» Dissolve 200 mg of Eriochrome Black T and 2 g of hydroxylamine hydrochloride in methanol
to make 50 mL of solution.[1]

d. 0.1 M Zinc Sulfate Solution (for back-titration, if necessary):

o Weigh approximately 28.75 g of zinc sulfate heptahydrate (ZnSOa4-7H20) and dissolve it in
deionized water.

e Dilute to 1000 mL in a volumetric flask.

o Standardize against the prepared 0.1 M EDTA solution.

Sample Preparation and Titration Procedure

» Accurately weigh about 500 mg of esomeprazole magnesium and transfer it to a 250 mL
Erlenmeyer flask.[1]

e Dissolve the sample in 50 mL of methanol.[1]

e Add 5 mL of ammonium hydroxide solution and mix.[1]
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e Add 3 mL of the ammonia-ammonium chloride buffer (pH 10).[1]
e Add a known excess volume of standardized 0.1 M EDTA solution (e.g., 30.0 mL).[1]
e Add 1-2 drops of Eriochrome Black T indicator solution. The solution will turn blue.[1]

o Titrate the excess EDTA with a standardized 0.1 M zinc sulfate solution until the color
changes from blue to violet.[1]

o Perform a blank titration by following the same procedure without the esomeprazole
magnesium sample.

o Calculate the percentage of magnesium in the sample.

Calculation

The percentage of magnesium can be calculated using the following formula:

Where:

Vb = volume (mL) of zinc sulfate consumed in the blank titration

Vs = volume (mL) of zinc sulfate consumed in the sample titration

M_EDTA = Molarity of the EDTA solution

a.w. of Mg = Atomic weight of magnesium (24.305 g/mol )

Wt = Weight of the esomeprazole magnesium sample (mg) on an anhydrous basis

Data Presentation

The following tables summarize the validation data for the titrimetric determination of
magnesium in esomeprazole magnesium.

Table 1: Linearity of the Titrimetric Method
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Concentration (mg)

Measured Amount (mg)

20 19.8
30 30.2
40 40.1
50 49.9
Correlation Coefficient (r2) 0.9996

Table 2: Accuracy of the Titrimetric Method

USP Method (%

Titration Method (%

Supplier Mg) Mg) Accuracy (%)
1 3.39 3.43 101.2

2 3.39 3.37 994

3 3.49 341 97.7

Table 3: Precision of the Titrimetric Method

Magnesium Content (%) -

Magnesium Content (%) -

Level
Day 1/Analyst 1 Day 2/Analyst 2

50% (250 mg) 3.39 3.41

100% (500 mg) 3.39 3.36

150% (750 mg) 3.39 3.40

Mean 3.39 3.39

% RSD (Intra-day) 0.00 0.74

% RSD (Inter-day) \multicolumn{2}Hc K0.00}

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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